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Compound of Interest

Compound Name: Ara-ATP

Cat. No.: B1197770 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

9-β-D-Arabinofuranosyladenosine 5'-triphosphate (Ara-ATP) is a cytotoxic analogue of

deoxyadenosine triphosphate (dATP). Its unique structure, featuring an arabinose sugar

instead of deoxyribose, makes it a powerful tool for investigating the mechanisms of DNA

synthesis and the cellular responses to DNA damage. Ara-ATP functions primarily by inhibiting

DNA polymerases and terminating DNA chain elongation after its incorporation.[1] This

application note provides a comprehensive overview of Ara-ATP's mechanism, its applications

in research, and detailed protocols for its use in both in vitro and cell-based assays.

Mechanism of Action

Ara-ATP exerts its effects through a dual mechanism:

Competitive Inhibition: Ara-ATP competes with the natural substrate, dATP, for the active site

of DNA polymerases.[2][3] The affinity of Ara-ATP varies between different types of

polymerases, allowing it to be used for dissecting the roles of specific enzymes in DNA

replication and repair processes.[1][3]

Chain Termination: Once incorporated into a growing DNA strand, the 3'-hydroxyl group of

the arabinose sugar is in a trans position relative to the 2'-hydroxyl. This stereochemistry
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hinders the formation of a subsequent phosphodiester bond by most DNA polymerases,

leading to the termination of DNA chain elongation.[1]
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1. Prepare Reaction Mix
(Buffer, Template, dNTPs, [³H]dNTP)

2. Aliquot Mix & Add Ara-ATP
(Varying Concentrations)

3. Add DNA Polymerase
to Initiate Reaction

4. Incubate at 37°C

5. Stop Reaction
(Add EDTA)

6. Precipitate & Filter DNA
(TCA Method)

7. Quantify Radioactivity
(Scintillation Counting)

8. Calculate % Inhibition
& Determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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